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Abstract
Acetophenone oxime (C8H9NO) is a significant organic compound with diverse applications

in synthetic chemistry, serving as a crucial intermediate in the production of various nitrogen-

containing molecules.[1] This technical guide provides a comprehensive overview of the

chemical and physical properties of acetophenone oxime, detailed experimental protocols for

its synthesis and characterization, and visual representations of its molecular structure and

reaction pathways. All quantitative data is presented in structured tables for clarity and

comparative analysis.

Introduction
Acetophenone oxime, systematically named (NE)-N-(1-phenylethylidene)hydroxylamine, is a

ketoxime derived from acetophenone.[1][2] Its structure, featuring a C=N-OH functional group,

allows for geometric isomerism and a range of chemical transformations, making it a versatile

building block in organic synthesis.[1][3] This document aims to be a thorough resource for

professionals requiring detailed information on acetophenone oxime for research and

development purposes.
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Chemical Properties
Acetophenone oxime is a solid, slightly soluble substance that appears as a white to light

yellow crystalline powder at room temperature.[3][4][5] It is known to be sensitive to air and

moisture.[6][7] The compound is incompatible with strong oxidizing agents, acids, and alkali

compounds.[4][5] Upon decomposition, it can release toxic fumes and gases, including

nitrogen oxides.[4]

2.1. Structure and Isomerism

The molecular formula for acetophenone oxime is C8H9NO, with a molecular weight of

135.16 g/mol .[3] A key characteristic of acetophenone oxime is its ability to exist as two

geometric isomers: E and Z.[3] The E-isomer, where the hydroxyl group and the phenyl group

are on opposite sides of the C=N double bond, is the predominant form.[3] Nuclear Magnetic

Resonance (NMR) studies have indicated that acetophenone oxime typically forms as a

mixture of E and Z isomers in an approximate 8:1 ratio.[3][8]

(E)-Acetophenone Oxime

(Z)-Acetophenone Oxime

C(=NOH)-C6H5
      |

      CH3
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      C6H5
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Caption: Geometric Isomers of Acetophenone Oxime.

2.2. Reactivity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.smolecule.com/products/s1824573
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0758064.htm
https://www.guidechem.com/encyclopedia/acetophenone-oxime-dic5774.html
https://www.chembk.com/en/chem/Acetophenone%20oxime
https://www.fishersci.be/shop/products/acetophenone-oxime-98-thermo-scientific/11439393
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0758064.htm
https://www.guidechem.com/encyclopedia/acetophenone-oxime-dic5774.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0758064.htm
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.smolecule.com/products/s1824573
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.smolecule.com/products/s1824573
https://www.smolecule.com/products/s1824573
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.smolecule.com/products/s1824573
https://journals.misuratau.edu.ly/eps/upload/file/R-868-Conf_3_pages%2034-39..pdf
https://www.benchchem.com/product/b1294928?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The oxime functional group in acetophenone oxime is relatively stable to hydrolysis compared

to imines.[3] This increased stability is attributed to the inductive effect of the oxygen atom.[3]

The compound can undergo various reactions, including the Beckmann rearrangement, which

is a significant transformation for producing amides.[1]

Physical Properties
A summary of the key physical properties of acetophenone oxime is presented in the table

below.

Property Value References

Molecular Formula C8H9NO [3]

Molecular Weight 135.16 g/mol [3]

Appearance
White to light yellow crystalline

powder
[3][6]

Melting Point 55-60 °C [4][6][9][10]

Boiling Point 118-120 °C at 20 mmHg [4][6][9][10]

~245 °C at standard pressure [2][3][11]

Density 1.11 g/mL at 25 °C [3][4][6][9][10]

Water Solubility Slightly soluble [3][5][6][7][12]

Solubility in Organic Solvents Soluble in ethyl alcohol [3][7][12]

pKa 11.43 ± 0.70 (Predicted) [5][6]

Vapor Pressure 0.0157 mmHg at 25°C [6]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of acetophenone
oxime.
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Technique Key Features References

IR Spectroscopy

- OH stretch around 3212

cm⁻¹- C=N stretch around

1497 cm⁻¹

[8][13]

¹H NMR Spectroscopy

- Signals for both E and Z

isomers are observed.- For the

major (E) isomer, the OH

proton appears as a singlet

around 11.24 ppm, aromatic

protons between 7.32-7.65

ppm, and the methyl protons

as a singlet around 2.15 ppm.

[8][13]

¹³C NMR Spectroscopy

- Distinct signals for the

carbons of the phenyl ring, the

methyl group, and the C=N

group.

[14][15][16]

Mass Spectrometry
- Molecular ion peak (M⁺)

observed at m/z 135.
[8][13][17]

Experimental Protocols
5.1. Synthesis of Acetophenone Oxime

The most common method for synthesizing acetophenone oxime is the reaction of

acetophenone with hydroxylamine hydrochloride in the presence of a base.[18]

5.1.1. Materials and Equipment

Acetophenone

Hydroxylamine hydrochloride

Sodium acetate trihydrate[18] or Potassium hydroxide[3][19]

Ethanol[18] or Methanol[20]
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Water

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or water bath

Beakers

Buchner funnel and filter paper

Ice bath

5.1.2. General Procedure

In a round-bottom flask, dissolve acetophenone in ethanol.[18]

In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and a

base (e.g., sodium acetate trihydrate).[18][21]

Add the aqueous solution to the ethanolic solution of acetophenone.[18]

Heat the mixture to reflux for a specified period (e.g., 20 minutes to 1 hour).[18][19]

Monitor the reaction for completion.

After cooling, pour the reaction mixture into cold water to precipitate the product.[21]

Collect the crude acetophenone oxime by vacuum filtration.[18]

Wash the solid with cold water.[19]

The crude product can be purified by recrystallization from a suitable solvent such as

petroleum ether.[19]
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Synthesis Workflow

Dissolve Acetophenone
in Ethanol

Prepare Aqueous Solution of
Hydroxylamine HCl and Base

Combine Solutions

Heat to Reflux

Cool Reaction Mixture

Pour into Cold Water

Vacuum Filtration

Wash with Cold Water

Recrystallize

Pure Acetophenone Oxime
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Caption: Experimental Workflow for Acetophenone Oxime Synthesis.
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5.2. Determination of Solubility (Shake-Flask Method)

The shake-flask method is a standard technique for determining the equilibrium solubility of a

compound.[22]

5.2.1. Materials and Equipment

Acetophenone oxime

Selected solvent (e.g., water, ethanol)

Vials with screw caps

Constant temperature shaker bath

Analytical balance

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

5.2.2. Procedure

Add an excess amount of acetophenone oxime to a vial containing a known volume of the

solvent to ensure a saturated solution is formed.[23]

Seal the vial and place it in a constant temperature shaker bath.[23]

Agitate the sample for a sufficient time (e.g., 24-48 hours) to reach equilibrium.[23]

After equilibration, allow the solution to stand for a period to let the excess solid settle.

Carefully withdraw a sample of the supernatant and filter it to remove any undissolved solid.

Quantify the concentration of acetophenone oxime in the filtrate using a calibrated

analytical method.[23]

The solubility is calculated from the measured concentration.[23]
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Safety and Handling
Acetophenone oxime is harmful if swallowed and can cause serious eye damage.[24] It may

also cause skin and respiratory tract irritation.[4][25] Standard personal protective equipment,

including safety goggles, gloves, and a lab coat, should be worn when handling this chemical.

Store in a cool, dry, well-ventilated area away from incompatible substances.[5][7]

Applications
Acetophenone oxime serves as a valuable intermediate in organic synthesis.[1] It is used in

the preparation of other organic compounds, including amides via the Beckmann

rearrangement.[1] Oximes, in general, act as antioxidants and radical scavengers with

applications in various industries such as textiles, plastics, and paints.[7]

Conclusion
This technical guide has provided a detailed overview of the core chemical and physical

properties of acetophenone oxime. The tabulated data, experimental protocols, and visual

diagrams offer a comprehensive resource for researchers and professionals in the fields of

chemistry and drug development. A thorough understanding of these properties is essential for

the effective and safe utilization of acetophenone oxime in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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